8-[(1-methyl-1H-pyrrol-2-yl)carbonyl]-2-[(2E)-3-phenyl-2-propen-1-yl]-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-(1-methylpyrrole-2-carbonyl)-2-[(E)-3-phenylprop-2-enyl]-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C23H27N3O2/c1-24-13-6-10-20(24)22(28)25-15-11-23(12-16-25)17-21(27)26(18-23)14-5-9-19-7-3-2-4-8-19/h2-10,13H,11-12,14-18H2,1H3/b9-5+
• InChI Key: JWLKTPPKKCNQFG-WEVVVXLNSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)N2CCC3(CC2)CC(=O)N(C3)CC=CC4=CC=CC=C4
• Isomeric SMILES: CN1C=CC=C1C(=O)N2CCC3(CC2)CC(=O)N(C3)C/C=C/C4=CC=CC=C4
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

8-[(1-methyl-1H-pyrrol-2-yl)carbonyl]-2-[(2E)-3-phenyl-2-propen-1-yl]-2,8-diazaspiro[4.5]decan-3-one is a useful research compound. Its molecular formula is C23H27N3O2 and its molecular weight is 377.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 377.21032711 g/mol and the complexity rating of the compound is 603. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anti-Leukemic Activity

Research on structurally related compounds has revealed potential in targeting leukemia. For example, a study on 1-Phenyl-8-[[4-(pyrrolo[1,2-a]quinoxalin-4-yl)phenyl]methyl]-1,3,8-triazaspiro[4.5]decan-4-one demonstrated cytotoxic potential against several human leukemia cell lines, including K562, HL60, and U937 cells, via a multi-step synthesis pathway starting from 2-nitroaniline (Guillon et al., 2020).

Anticancer and Antidiabetic Properties

Another study focused on spirothiazolidines analogs, including 4-(4-Aminophenyl)-1-thia-4-azaspiro[4.5]decan-3-one, showcased significant anticancer activities against MCF-7 (breast carcinoma) and HepG-2 (liver carcinoma) cell lines. It also highlighted antidiabetic properties, showing therapeutic indices for alpha-amylase and alpha-glucosidase inhibition (Flefel et al., 2019).

CCR4 Antagonists for Immunomodulation

The development of 2,8-diazaspiro[4.5]decan-8-yl)pyrimidin-4-amine CCR4 antagonists, binding to the extracellular allosteric site of CCR4, has shown promise for immunomodulation. These compounds exhibit the ability to induce endocytosis of the CCR4 receptor, potentially offering a new approach to treat allergic and inflammatory diseases (Shukla et al., 2016).